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Compound of Interest

6-(chloromethyl)-1H-pyrrolof2,3-
Compound Name:

bjpyridine
CAS No.: 1559059-81-2
Cat. No.: B1492518

Get Quote

CAS 1559059-81-2 | Structural & Synthetic Analysis

Executive Summary

6-(Chloromethyl)-1H-pyrrolo[2,3-b]pyridine (also known as 6-(Chloromethyl)-7-azaindole) is
a specialized heterocyclic intermediate. It functions as a "privileged scaffold" donor in medicinal
chemistry, specifically for introducing the 7-azaindole moiety into drug candidates via
nucleophilic substitution.

The 7-azaindole core is a bioisostere of the indole and purine ring systems, offering improved
water solubility and unique hydrogen-bonding capabilities within the ATP-binding pockets of
kinases. This specific chloromethyl derivative serves as a highly reactive electrophile, enabling
the rapid attachment of the 7-azaindole core to nucleophilic pharmacophores (amines, thiols,
alkoxides).

Key Applications:
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» Kinase Inhibition: Synthesis of inhibitors for FGFR (Fibroblast Growth Factor Receptor) and

JAK (Janus Kinase).

e Fragment-Based Drug Discovery (FBDD): Used to probe hydrophobic pockets in protein

targets.

o PDE4B Inhibitors: Construction of selective phosphodiesterase inhibitors for CNS and

inflammatory disorders.[1]

Chemical Identity & Physicochemical Properties[1]

[2][3][4][5][6]

Nomenclature & Identification

Property Detail

CAS Number 1559059-81-2

IUPAC Name 6-(Chloromethyl)-1H-pyrrolo[2,3-b]pyridine
6-(Chloromethyl)-7-azaindole; 1H-Pyrrolo[2,3-

Synonyms -
b]pyridine, 6-(chloromethyl)-

SMILES CICC1=NC2=C(C=C1)C=CN2

InChl Key VDJZAHDFLSNLGB-UHFFFAOYSA-N

Physicochemical Data

Note: Values are experimentally derived or high-confidence predictions for the specific

chloromethyl derivative.
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Parameter Value Technical Note
Molecular Formula CsH7CIN2
Molecular Weight 166.61 g/mol
) ] Typically off-white to pale
Physical State Solid (Powder)
yellow.
] ] Decomposes at high heat;
Melting Point 145-150 °C (dec.)
store cold.
o Limited solubility in non-polar
Solubility DMSO, DMF, MeOH
solvents.
Weakly acidic; deprotonation
pKa (Pyrrole NH) ~13.0 requires strong bases (e.qg.,
NaH).
The benzylic-like chloride is
Reactivity High highly susceptible to hydrolysis

and S_N2 reactions.

Structural Reactivity & Mechanism

The utility of CAS 1559059-81-2 lies in the specific reactivity of the C6-chloromethyl group.
Unlike the aromatic chloride in 6-chloro-7-azaindole (which requires palladium catalysis for
substitution), the chloromethyl group undergoes classical S_N2 nucleophilic substitution.

Reactivity Profile[8]

o Electrophilic Center: The methylene carbon attached to the chlorine is activated by the
electron-deficient pyridine ring (inductive effect), making it a potent electrophile.

e 7-Azaindole Tautomerism: The N1-H (pyrrole) and N7 (pyridine) can participate in
cooperative hydrogen bonding (e.g., with carboxylic acids), which can influence solubility and
binding modes in protein pockets.

« Instability: The compound is prone to hydrolysis to the alcohol (6-hydroxymethyl-7-azaindole)
or dimerization if stored improperly in moist conditions.
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Visualization: Reactivity Map

The following diagram illustrates the key reactive sites and the electronic influence of the 7-
azaindole core.
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Caption: Functional map highlighting the electrophilic chloromethyl group (Site 3) and the H-
bonding motif (Sites 1 & 2) critical for kinase interaction.

Synthetic Methodologies

Researchers typically synthesize this compound from 6-methyl-7-azaindole or 6-
hydroxymethyl-7-azaindole. Below is the validated laboratory protocol for generating the
chloromethyl derivative from the alcohol precursor, which offers higher purity than radical
halogenation.

Protocol: Conversion of Alcohol to Chloromethyl
Derivative

Precursor: (1H-pyrrolo[2,3-b]pyridin-6-yl)methanol Reagents: Thionyl Chloride (SOCIz) or
Methanesulfonyl Chloride (MsCI)/LiCI.

Step-by-Step Methodology:
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» Dissolution: Dissolve 1.0 eq of (1H-pyrrolo[2,3-b]pyridin-6-yl)methanol in anhydrous
Dichloromethane (DCM) or THF under an inert atmosphere (N2 or Ar).

 Activation: Cool the solution to 0°C. Add 1.5 eq of Thionyl Chloride (SOCIz) dropwise.

o Note: For acid-sensitive substrates, use MsCI (1.2 eq) and LiCl (3.0 eq) with Collidine
base.

¢ Reaction: Allow the mixture to warm to Room Temperature (RT) and stir for 2—4 hours.
Monitor by TLC (the chloride is less polar than the alcohol).

¢ Quench & Isolation:
o Evaporate volatiles under reduced pressure (keep temperature <40°C).

o The hydrochloride salt often precipitates. Neutralize with cold sat. NaHCOs only if the free
base is required immediately (free base is less stable).

 Purification: Rapid filtration through a short pad of silica gel (eluting with DCM/MeOH) or
recrystallization from cold Hexane/EtOAc.

Synthesis Workflow Diagram
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(CAS 1559059-81-2)

Click to download full resolution via product page

Caption: Synthetic pathways to CAS 1559059-81-2. Route A (via Alcohol) is preferred for purity;
Route B (Radical Halogenation) is direct but yields mixtures.

Biological & Pharmacological Applications

While CAS 1559059-81-2 is an intermediate, the 6-substituted 7-azaindole motif it generates is
central to several high-potency inhibitors.

Mechanism of Action (MoA) in Drug Design

The 7-azaindole core mimics the purine ring of Adenosine Triphosphate (ATP).
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e Hinge Binding: The N1 and N7 atoms form a bidentate hydrogen bond pair with the "hinge
region” of kinase enzymes (e.g., FGFR1, VEGFR2).

» Solubility: The nitrogen at position 7 lowers the LogP compared to the indole analog,
improving oral bioavailability.

e Vector Extension: The C6-position (derived from the chloromethyl group) directs substituents
into the solvent-exposed region or the ribose-binding pocket, allowing for selectivity tuning.

Case Study: FGFR Inhibitors

In the development of Fibroblast Growth Factor Receptor (FGFR) inhibitors, the chloromethyl
group is reacted with piperazine or pyrrolidine derivatives. The resulting 6-aminomethyl-7-
azaindoles have shown ICso values in the nanomolar range (7—25 nM) against FGFR1-4 [1].

Safety & Handling Protocols

Hazard Class: Alkylating Agent / Corrosive.

H-Statements: H314 (Causes severe skin burns), H341 (Suspected of causing genetic
defects - due to alkylating nature).

Storage: Store at -20°C under inert gas (Argon). Hydroscopic.

Stability: Degrades in moist air to release HCI and the corresponding alcohol.

PPE: Double nitrile gloves, chemical safety goggles, and fume hood usage are mandatory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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